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Introduction

sec-Octadecylnaphthalene is a synthetic aromatic hydrocarbon belonging to the class of
alkylated naphthalenes. It is formed by the alkylation of a naphthalene molecule with an
eighteen-carbon alkyl chain. This structure imparts a unique combination of properties, making
it a valuable component in advanced lubricant formulations. As a high-performance API Group
V base oil, sec-octadecylnaphthalene offers excellent thermal and oxidative stability, good
hydrolytic stability, and enhanced solvency for additives.[1][2] These characteristics make it
suitable for use in demanding applications such as high-temperature chain oils, industrial gear
oils, compressor oils, and greases.[3][4]

These application notes provide a comprehensive overview of the properties, benefits, and
recommended testing protocols for incorporating sec-octadecylnaphthalene into lubricant
formulations.

Key Benefits in Lubricant Formulations

The incorporation of sec-octadecylnaphthalene into a lubricant formulation can provide
several key performance enhancements:
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» Exceptional Thermal and Oxidative Stability: The aromatic naphthalene core is inherently
stable at high temperatures and resistant to oxidation. This helps to extend the service life of
the lubricant, reduce the formation of deposits and sludge, and maintain performance under
severe operating conditions.

o Enhanced Additive Solvency: The aromatic nature of sec-octadecylnaphthalene makes it
an excellent solvent for a wide range of lubricant additives, including antioxidants, anti-wear
agents, and detergents.[2] This ensures that additives remain dissolved and effective
throughout the lubricant's life.

e Good Hydrolytic Stability: Unlike ester-based synthetic lubricants, alkylated naphthalenes
exhibit excellent resistance to degradation in the presence of water, preventing the formation
of corrosive acids.[2]

o Reduced Volatility: In high-temperature applications, the low volatility of long-chain alkylated
naphthalenes leads to reduced oil consumption and a more stable viscosity profile.[4]

o Improved Seal Compatibility:sec-Octadecylnaphthalene can help to swell and soften
elastomeric seals, preventing leaks and extending seal life.[2]

Data Presentation
Physical and Chemical Properties of sec-
Octadecylnaphthalene

The following table summarizes the known physical and chemical properties of sec-
octadecylnaphthalene. It is important to note that some of these values are predicted or
sourced from chemical databases and may vary depending on the specific isomer and purity.
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Property Value Unit Source(s)
Molecular Formula Ca2sHaa - [5]
Molecular Weight 380.66 g/mol [5]
Appearance CoIorIe.ss t.o pale ) ]
yellow liquid
Boiling Point ~507.1 °C @ 760 mmHg [5]
Density ~0.905 g/cm3 [5]
Flash Point ~298.4 °C [5]

Soluble in organic
Solubility solvents; insoluble in - [1]

water

Representative Performance Data of Long-Chain
Alkylated Naphthalenes in Lubricant Formulations

As a comprehensive technical data sheet for sec-octadecylnaphthalene in a finished lubricant
is not readily available, the following table presents typical performance data for commercially
available long-chain alkylated naphthalenes. This data is intended to be representative of the
performance that can be expected when formulating with sec-octadecylnaphthalene.
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Representative Representative
Value (Low Value (High .
Property Test Method ] . . . Unit
Viscosity Viscosity
Grade) Grade)
Kinematic
S ASTM D445 29.0 109 cSt
Viscosity @ 40°C
Kinematic
Viscosity @ ASTM D445 4.7 12.4 cSt
100°C
Viscosity Index ASTM D2270 110 105 -
Pour Point ASTM D97 -39 -36 °C
Flash Point
ASTM D92 222 258 °C
(COC)
Aniline Point ASTM D611 65 85 °C
Acid Number ASTM D974 <0.05 <0.05 mg KOH/g

Note: The data presented above is based on publicly available information for commercial

alkylated naphthalene products and should be used for guidance only.

Experimental Protocols

The following are detailed protocols for key experiments used to evaluate the performance of

lubricants containing sec-octadecylnaphthalene.

Kinematic Viscosity (ASTM D445)

Objective: To determine the kinematic viscosity of the lubricant at 40°C and 100°C.

Apparatus: Calibrated glass capillary viscometer, constant temperature bath, stopwatch.

Procedure:
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e Select a clean, dry, calibrated viscometer of a size that will result in a flow time of not less
than 200 seconds.

e Charge the viscometer with the lubricant sample in the manner dictated by the design of the
instrument.

» Place the charged viscometer into the constant temperature bath set to the desired test
temperature (40°C or 100°C).

» Allow the viscometer to remain in the bath for a sufficient time to reach thermal equilibrium.

e Using suction or pressure, adjust the head of the liquid sample to a position about 5 mm
ahead of the first timing mark.

» With the sample flowing freely, measure the time required for the meniscus to pass from the
first to the second timing mark.

o If the flow time is less than 200 seconds, select a viscometer with a smaller capillary and
repeat the measurement.

» Repeat the measurement to obtain a second determination. If the two flow times agree within
the specified repeatability, average the values.

» Calculate the kinematic viscosity by multiplying the average flow time by the viscometer
calibration constant.

Flash Point by Cleveland Open Cup (COC) (ASTM D92)

Objective: To determine the flash point of the lubricant, which is the lowest temperature at
which application of an ignition source causes the vapors of a specimen to ignite under
specified conditions.

Apparatus: Cleveland open cup apparatus (cup, heating plate, test flame applicator),
thermometer.

Procedure:

« Fill the Cleveland open cup with the lubricant sample to the filling mark.
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» Heat the sample at a rate of 14 to 17°C/min initially.

* When the sample temperature is approximately 56°C below the expected flash point,
decrease the heating rate to 5 to 6°C/min.

o Starting at least 28°C below the expected flash point, apply the test flame across the center
of the cup at each 2°C rise in temperature.

e The flash point is the lowest temperature at which the application of the test flame causes
the vapors above the surface of the liquid to ignite.

Pour Point (ASTM D97)

Objective: To determine the lowest temperature at which the lubricant will continue to flow when
cooled under prescribed conditions.

Apparatus: Test jar, thermometer, jacket, cooling bath.
Procedure:

e Pour the lubricant sample into the test jar to the scribed mark.
e Heat the sample to at least 45°C.

« Insert the thermometer into the sample.

o Cool the sample at a specified rate in a cooling bath.

e At each 3°C interval, remove the test jar from the jacket and tilt to ascertain whether there is
a movement of the specimen.

e The pour point is the lowest temperature at which the specimen is observed to move, plus
3°C.

Viscosity Index (VI) (ASTM D2270)

Objective: To calculate the viscosity index, an empirical number that indicates the effect of a
change in temperature on the kinematic viscosity of the oil. A higher VI indicates a smaller
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change in viscosity with temperature.
Procedure:

o Determine the kinematic viscosity of the lubricant at 40°C and 100°C using the ASTM D445
protocol.

» Use the measured kinematic viscosities and the tables and equations provided in the ASTM
D2270 standard to calculate the viscosity index.

Density by Hydrometer Method (ASTM D1298)

Objective: To determine the density of the lubricant at a specified temperature.
Apparatus: Hydrometer, hydrometer cylinder, thermometer, constant temperature bath.
Procedure:

 Bring the lubricant sample to the test temperature in a constant temperature bath.

o Transfer the sample to a clean hydrometer cylinder.

o Gently lower the hydrometer into the sample and allow it to settle.

 When the hydrometer has come to rest, floating freely away from the walls of the cylinder,
read the hydrometer scale at the point where the principal surface of the liquid cuts the
scale.

o Record the temperature of the sample.

o Correct the observed hydrometer reading to the reference temperature using the tables
provided in the standard.

Aniline Point (ASTM D611)

Objective: To determine the aniline point of the lubricant, which is the minimum equilibrium
solution temperature for equal volumes of aniline and the sample. The aniline point is an
indication of the aromatic content of the oil.
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Apparatus: Aniline point apparatus (test tube, stirrer, thermometer, heating and cooling bath).

Procedure:

Pipette equal volumes of aniline and the lubricant sample into the test tube.

Stir the mixture rapidly while heating at a controlled rate until the mixture becomes
completely miscible.

Allow the mixture to cool at a controlled rate, stirring continuously.

Record the temperature at which the mixture becomes cloudy as the aniline point.

Acid Number by Color-Indicator Titration (ASTM D974)

Objective: To determine the acid number of the lubricant, which is a measure of the amount of
acidic substances in the oil.

Apparatus: Burette, titration flask, color indicator.

Procedure:

Dissolve a known weight of the lubricant sample in a titration solvent.

Add a few drops of p-naphtholbenzein indicator solution.

Titrate the solution with a standard alcoholic potassium hydroxide (KOH) solution.

The endpoint is indicated by a distinct color change from orange to green or blue-green.

Calculate the acid number in mg KOH per gram of sample.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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